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Compound of Interest

Compound Name: CAY10465

Cat. No.: B027655 Get Quote

This in-depth technical guide serves as an essential resource for researchers, scientists, and

drug development professionals interested in CAY10465. It provides a comprehensive

overview of this potent and selective aryl hydrocarbon receptor (AhR) agonist, including

detailed purchasing information, its mechanism of action, and a validated experimental protocol

for its use in cell-based assays.

Introduction to CAY10465: A Potent Modulator of the
Aryl Hydrocarbon Receptor
CAY10465 is a resveratrol-based synthetic compound that acts as a high-affinity agonist for the

aryl hydrocarbon receptor (AhR), with a reported Ki (inhibition constant) of 0.2 nM.[1][2][3][4][5]

Its high selectivity for AhR over other receptors, such as the estrogen receptor (Ki >100,000

nM), makes it a valuable tool for studying AhR-mediated signaling pathways.[2][3][4][5] The

AhR is a ligand-activated transcription factor that plays a crucial role in regulating the

expression of genes involved in xenobiotic metabolism, immune responses, and cell

differentiation.[6][7][8][9][10]

The molecular formula for CAY10465 is C15H9Cl2F3, and its molecular weight is 317.13 g/mol

.[1] It is typically supplied as a solid that is soluble in organic solvents such as DMSO and

ethanol.[1]
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For researchers planning to incorporate CAY10465 into their studies, a variety of reputable

suppliers offer this compound. The following table provides a comparative overview of

purchasing information from prominent vendors. Please note that pricing and availability are

subject to change and should be verified on the respective supplier's website.

Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

Cayman

Chemical
10006546 ≥98%

1 mg, 5 mg, 10

mg, 50 mg

Contact for

pricing

Selleck

Chemicals
S0154 99.91%

5 mg, 25 mg, 50

mg, 100 mg
~$91 for 5mg

MedChemExpres

s
HY-112627 98.30%

10 mg, 50 mg,

100 mg

Contact for

pricing

TargetMol T4607 98.80%

1 mg, 5 mg, 10

mg, 50 mg, 100

mg

$30 for 1mg

Mechanism of Action: The Aryl Hydrocarbon
Receptor Signaling Pathway
CAY10465 exerts its biological effects by activating the aryl hydrocarbon receptor (AhR)

signaling pathway. In its inactive state, the AhR resides in the cytoplasm as part of a protein

complex.[8] Upon binding of a ligand such as CAY10465, the AhR translocates to the nucleus,

where it forms a heterodimer with the AhR nuclear translocator (ARNT).[8][10] This complex

then binds to specific DNA sequences known as xenobiotic response elements (XREs) in the

promoter regions of target genes, leading to the transcription of genes involved in various

cellular processes.[8][11]
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Figure 1: Simplified diagram of the Aryl Hydrocarbon Receptor (AhR) signaling pathway
activated by CAY10465.

Experimental Protocol: Investigating the Effect of
CAY10465 on Apolipoprotein A-I Expression in
HepG2 Cells
This protocol is based on a study investigating the effect of AhR agonists on apolipoprotein A-I

(apoA-I) expression in the human hepatoma cell line, HepG2.[11] ApoA-I is the major protein

component of high-density lipoprotein (HDL) and plays a critical role in reverse cholesterol

transport.

Materials
CAY10465 (from a reputable supplier)

HepG2 cells (e.g., ATCC HB-8065)

Dulbecco's Modified Eagle Medium (DMEM) with high glucose

Fetal Bovine Serum (FBS)
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Penicillin-Streptomycin solution

DMSO (cell culture grade)

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA solution

Multi-well cell culture plates (e.g., 24-well or 96-well)

Equipment for cell culture (incubator, biosafety cabinet, centrifuge)

Reagents and equipment for downstream analysis (e.g., ELISA for apoA-I protein

quantification, qRT-PCR for mRNA analysis)

Step-by-Step Methodology
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Figure 2: Workflow for investigating the effect of CAY10465 on ApoA-I expression in HepG2
cells.

Preparation of CAY10465 Stock Solution:
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Dissolve CAY10465 powder in sterile DMSO to create a high-concentration stock solution

(e.g., 10 mM).

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C.

Cell Culture:

Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin in a humidified incubator at 37°C with 5% CO2.

Subculture the cells every 2-3 days or when they reach 80-90% confluency.

Cell Seeding:

Trypsinize the HepG2 cells and resuspend them in fresh culture medium.

Perform a cell count and seed the cells into multi-well plates at a predetermined density

(e.g., 1 x 10^5 cells/well for a 24-well plate).

Allow the cells to adhere and grow for 24 hours before treatment.

Treatment with CAY10465:

Prepare a series of dilutions of the CAY10465 stock solution in culture medium to achieve

the desired final concentrations (e.g., 0.1 nM to 10 µM).

Include a vehicle control (medium with the same concentration of DMSO used for the

highest CAY10465 concentration).

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of CAY10465.

Incubation:

Incubate the treated cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C and 5%

CO2.
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Sample Collection and Analysis:

For protein analysis (secreted apoA-I): Collect the cell culture supernatant.

For protein analysis (intracellular apoA-I): Wash the cells with PBS and lyse them using an

appropriate lysis buffer.

For mRNA analysis: Wash the cells with PBS and extract total RNA using a suitable kit.

Quantify apoA-I protein levels using an ELISA kit or perform Western blotting.

Analyze apoA-I mRNA expression levels using qRT-PCR.

Conclusion
CAY10465 is a powerful and selective tool for investigating the diverse roles of the aryl

hydrocarbon receptor. This guide provides researchers with the necessary information to

procure this compound and design well-controlled experiments to elucidate its effects on

cellular signaling and gene expression. By following the provided protocols and understanding

its mechanism of action, scientists can effectively utilize CAY10465 to advance their research

in toxicology, immunology, and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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